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Executive Summary

N-Propylurea (CAS No. 627-06-5) is a simple alkyl derivative of urea, a class of compounds of
immense importance in both biological and synthetic chemistry. Its structure, featuring a propyl
group appended to the urea backbone, imparts a balance of polarity and lipophilicity that
makes it a valuable building block and a subject of study in medicinal chemistry, materials
science, and agricultural research. This guide provides a comprehensive overview of the core
physical and chemical properties of N-Propylurea, intended for researchers, chemists, and
drug development professionals. We will delve into its structural characteristics, spectroscopic
profile, synthesis methodologies, and safety considerations, grounding all claims in
authoritative data to ensure scientific integrity.

Chemical Identity and Molecular Structure

The unambiguous identification of a chemical entity is paramount for reproducible scientific

work. N-Propylurea is systematically identified by several key descriptors. Its fundamental

structure consists of a central carbonyl group bonded to two nitrogen atoms; one nitrogen is
substituted with an n-propyl group, while the other remains unsubstituted.

Table 1: Chemical Identifiers for N-Propylurea
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Identifier Value Source
IUPAC Name propylurea PubChem[1]
CAS Number 627-06-5 NIST[2]
Molecular Formula CaH10N20 PubChem[1]
Molecular Weight 102.14 g/mol PubChem[1]
Canonical SMILES CCCNC(=O)N PubChem[1]

| INChiKey | ZQZJIKHIIQFPZCS-UHFFFAOYSA-N | NIST[2] |

This structure is fundamental to its properties. The urea moiety contains two hydrogen bond
donors (the -NH- and -NH2) and one hydrogen bond acceptor (the carbonyl oxygen), while the
propyl group introduces a nonpolar aliphatic character.[1][3]
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Setup: Cooled Flask
with Aqueous Ammonia in THF

Step 1: Add Propyl Isocyanate
(Dropwise, <10°C)

Step 2: Stir at Room Temp
(1-2 hours)

Step 3: Concentrate Solution
(Rotary Evaporator)

Precipitation of

N-Propylurea Solid

& Wash with Cold Solvent

'

[Step 5: Dry Under Vacuum]

[Step 4: Vacuum FiItration]

Pure N-Propylurea

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Propylurea.
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Safety and Hazard Information

As a laboratory chemical, N-Propylurea must be handled with appropriate precautions. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following hazard statements:

[1]* H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Recommended Handling Procedures:

¢ Always handle N-Propylurea in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

» Avoid inhalation of dust and direct contact with skin and eyes.

 In case of contact, flush the affected area with copious amounts of water and seek medical
attention if irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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